
Concurrent Validity of Cotapp with the NEPSY-II
Battery: A Comparative Guide

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Cotapp

CAS No.: 96481-61-7

Cat. No.: B1219975

Get Quote

A direct comparison of the concurrent validity between the Cognitive Test Application (Cotapp)

and the NEPSY-II battery is not currently possible due to a lack of published research directly

comparing the two assessments. This guide, therefore, provides an overview of the available

validity data for Cotapp and a description of the NEPSY-II battery to inform researchers,

scientists, and drug development professionals. Additionally, a proposed experimental workflow

for a future concurrent validity study is presented.

Cotapp: A Digital Assessment of Cognitive
Functions
Cotapp is a computerized test designed to measure attention, information processing, and

executive functions in children with a mental age of 6 to 12 years.[1][2][3][4][5] The test is

presented as a game to engage children and can be completed in approximately 35-40

minutes.[5]

Studies on the validity of Cotapp have demonstrated associations between its outcome

measures and other relevant indicators of cognitive and academic performance. The normative

sample for Cotapp consisted of 1,032 Dutch children.[2] For validity research, a group of 79
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children with ADHD was studied.[1][2][3][6] The research indicates that Cotapp scores are

associated with:

Intelligence: A child's general cognitive ability.

Academic Achievement: Performance in school.

ADHD: The test can help in identifying cognitive profiles associated with Attention-

Deficit/Hyperactivity Disorder.[1][2][3]

The test-retest reliability of the basic parameters of Cotapp has been reported to range from

moderate to strong, based on a sample of 127 children who were retested.[1][2][3][6]

NEPSY-II: A Comprehensive Neuropsychological
Battery
The NEPSY-II is a well-established, comprehensive neuropsychological battery for children and

adolescents aged 3 to 16 years. It is designed to assess a broad range of cognitive functions

across six domains:

Attention and Executive Functioning

Language

Memory and Learning

Sensorimotor

Social Perception

Visuospatial Processing

The NEPSY-II is a flexible tool that allows clinicians to select specific subtests based on the

referral questions and the child's individual needs. Evidence of its concurrent validity has been

established through correlation studies with various other instruments that measure cognitive

ability, academic achievement, and behavior.
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Data Presentation: A Call for Future Research
As no direct concurrent validity studies between Cotapp and the NEPSY-II have been

identified, a quantitative data comparison is not possible at this time. The following table

illustrates how data from a future concurrent validity study could be presented.

Cognitive
Domain

Cotapp
Measure

NEPSY-II
Subtest

Correlation
Coefficient (r)

Significance
(p-value)

Attention
e.g., Reaction

Time Variability

e.g., Auditory

Attention

Data Not

Available

Data Not

Available

Executive

Functioning

e.g., Inhibition

Score
e.g., Inhibition

Data Not

Available

Data Not

Available

Information

Processing

e.g., Processing

Speed

e.g., Speeded

Naming

Data Not

Available

Data Not

Available

Experimental Protocol for a Concurrent Validity
Study
To establish the concurrent validity of Cotapp with the NEPSY-II, a study with the following

methodology could be conducted:

Participant Recruitment: A sample of children within the overlapping age range of both tests

(typically 6-12 years) would be recruited. The sample should be representative of the general

population and may also include clinical groups (e.g., children with ADHD) to assess the

tests' performance in different populations.

Test Administration: Each participant would be administered both the Cotapp and a selection

of relevant subtests from the NEPSY-II. The order of test administration should be

counterbalanced across participants to control for order effects. All assessments should be

administered by trained examiners in a standardized testing environment.

Data Analysis: Pearson correlation coefficients would be calculated to determine the strength

and direction of the relationship between the scores on corresponding subtests or composite

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1219975/docs?utm_src=pdf-body#concurrent-validity-of-cotapp-with-the-nepsy-ii-battery-a-comparative-guide
https://www.benchchem.com/product/b1219975/docs?utm_src=pdf-body#concurrent-validity-of-cotapp-with-the-nepsy-ii-battery-a-comparative-guide
https://www.benchchem.com/product/b1219975/docs?utm_src=pdf-body#concurrent-validity-of-cotapp-with-the-nepsy-ii-battery-a-comparative-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219975?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


scores of the two instruments. Statistical significance would be set at an appropriate level

(e.g., p < 0.05).

Visualization of a Proposed Experimental Workflow
The following diagram illustrates the logical flow of a proposed concurrent validity study

between Cotapp and the NEPSY-II.
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Phase 1: Preparation

Phase 2: Data Collection

Phase 3: Analysis & Results
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Administer NEPSY-II First

Administer NEPSY-II Administer Cotapp

Data Scoring & Entry

Statistical Analysis
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Concurrent Validity
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Click to download full resolution via product page

Caption: Proposed workflow for a Cotapp and NEPSY-II concurrent validity study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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